![molecular formula C10H11N3 B1219069 1,2,3,5-Tetrahydroimidazo[2,1-b]quinazoline CAS No. 32725-29-4](/img/structure/B1219069.png)
1,2,3,5-Tetrahydroimidazo[2,1-b]quinazoline
Overview
Description
1,2,3,5-Tetrahydroimidazo[2,1-b]quinazoline is a chemical compound with the linear formula C10H12ClN3 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of novel 5-methylidene-1,2,3,5-tetrahydro[2,1-b]-quinazoline derivatives was performed by reacting 2-chloro-4,5-dihydroimidazole with the corresponding 2-aminoacetophenones .Molecular Structure Analysis
The molecular structure of 1,2,3,5-Tetrahydroimidazo[2,1-b]quinazoline was confirmed by elemental analysis and spectral data (IR, 1H- and 13C-NMR) as well as X-ray crystallographic analysis .Chemical Reactions Analysis
The 1,2,3,5-tetrahydroimidazo[2,1-b]quinazoline, which incorporates an enamine moiety, underwent a 1,3-dipolar cycloaddition reaction with the appropriate nitrones . It was further treated with acetyl chloride, benzoyl chloride, and mesyl chloride to give the 1-substituted derivatives .Scientific Research Applications
Synthesis and Biological Activities
1,2,3,5-Tetrahydroimidazo[2,1-b]quinazoline derivatives have been studied for their synthesis and biological activities. These derivatives show binding affinities to certain receptors, indicating potential biological significance. For instance, one derivative demonstrated high and moderate binding affinities to imidazoline and α2-adrenergic receptors, respectively (Kornicka et al., 2005).
Molecular Structure and Reactivity
Research has also focused on the synthesis, molecular structure, and reactivity of various 1,2,3,5-tetrahydro[2,1-b]-quinazoline derivatives. These studies include investigations into the molecular structure using techniques like X-ray crystallographic analysis, providing insights into the chemical properties of these compounds (Kornicka et al., 2004).
Synthesis of Related Compounds
Further research has explored the synthesis of related compounds, such as imidazolidin-2-ylidenehydrazones, and their transformation into tetrahydro-6H,9H-imidazo[2',1':3,4][1,2,4]triazolo[1,5-c]quinazoline-6-thiones. These studies contribute to the broader understanding of the chemical synthesis and potential applications of such compounds (Kornicka & Gdaniec, 2007).
Heterocyclic Compounds with Pseudothiourea Pharmacophores
Research has also been conducted on heterocyclic compounds, including those with built-in pseudothiourea pharmacophores. These compounds, which include condensed benzimidazoles, quinazolines, and perimidines, have shown a range of biological activities, such as antihypertensive and diuretic effects (Hsu et al., 2005).
Antibacterial Evaluation
There has been significant research into the antibacterial evaluation of benzimidazoquinazolines. These studies highlight the broad spectrum of biological properties of quinazolines, such as antitumor, anti-inflammatory, and antimicrobial activities (Dehghan et al., 2017).
Neuroprotective Agents
Some tetrahydropyrrolo[2,1-b]quinazoline-1-carboxylic acid derivatives have been designed and evaluated for their neuroprotective activity. This research suggests potential applications in developing novel neuroprotective agents (Zhang et al., 2018).
Allergy-Preventive Effects
Research into linarinic acid and its tetrahydropyrrolo[2,1-b]quinazoline derivatives isolated from Linaria vulgaris has shown significant allergy-preventive activities. This could aid in developing new treatments for allergic diseases (Ma et al., 2018).
Mechanism of Action
properties
IUPAC Name |
2,3,5,10-tetrahydroimidazo[2,1-b]quinazoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c1-2-4-9-8(3-1)7-13-6-5-11-10(13)12-9/h1-4H,5-7H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLLZYXWYSUGNDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CC3=CC=CC=C3NC2=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
33376-05-5 (mono-hydrochloride) |
Source
|
| Record name | 1,2,3,5-Tetrahydroimidazo(2,1-b)quinazoline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032725294 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID10186400 |
Source
|
| Record name | 1,2,3,5-Tetrahydroimidazo(2,1-b)quinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10186400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,3,5-Tetrahydroimidazo[2,1-b]quinazoline | |
CAS RN |
32725-29-4 |
Source
|
| Record name | 1,2,3,5-Tetrahydroimidazo(2,1-b)quinazoline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032725294 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2,3,5-Tetrahydroimidazo(2,1-b)quinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10186400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,3,5-TETRAHYDROIMIDAZO(2,1-B)QUINAZOLINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q1KQ4XFJ99 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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